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Compound of Interest

Compound Name: Cobalt hydrogen phosphate

Cat. No.: B089331

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of
cobalt hydrogen phosphate (CoHPOa4), a compound of increasing interest in materials
science, catalysis, and potentially in biomedical applications. This document details its
structural characteristics, physicochemical properties, and reactivity, supported by experimental
protocols and data visualizations to facilitate understanding and further research.

Physicochemical Properties

Cobalt hydrogen phosphate is an inorganic compound whose properties can vary depending
on its hydration state and crystalline form. The following table summarizes key quantitative data
for cobalt hydrogen phosphate and related compounds.
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Property Value Compound

Molecular Formula CoHPO4 Cobalt Hydrogen Phosphate
Molar Mass 154.91 g/mol Cobalt Hydrogen Phosphate
Crystal System Monoclinic Co3(HPO4)2(OH)2[1]

Space Group P21/n Co3(HPOa4)2(OH)2[1]

, a=7.532(1) A, b=7.516(1) A,
Lattice Parameters Co3(HPO4)2(OH)2[1]
c=7.700(2) A, B =121.91(1)°

Solubility Product (pKsp) 6.7 CoHPO4

Appearance Violet/Purple Crystalline Solid Cobalt(Il) Phosphates

Crystal Structure

The crystal structure of cobalt hydrogen phosphate and its analogues is fundamental to
understanding its properties. While detailed crystallographic data for anhydrous CoHPOa is not
readily available, the structure of the related compound, cobalt(ll) hydrogen phosphate
hydroxide (Cos(HPOa4)2(OH)2), has been determined to have a monoclinic symmetry.[1] The
structure consists of cobalt ions coordinated to phosphate and hydroxide groups, forming a
three-dimensional framework. The cobalt ions can occupy both octahedral and pentacoordinate
sites.[2] In the hydrated form, such as CoHPOa4-3H20, the compound can form ultrathin
nanosheets.[3]

Synthesis and Characterization Workflow

The synthesis of cobalt hydrogen phosphate can be achieved through various methods, with
co-precipitation and hydrothermal synthesis being the most common. The following diagram
illustrates a general workflow for the synthesis and characterization of COHPOa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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